Cas no 77162-56-2 ( )

• Product Name: &nbsp
• CAS No: 77162-56-2
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 983237
• PubChem ID: 329603
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-nitroimidazol-1-yl)butyl]piperidine
• AC1L753Y
• NSC313392
• NSC-313392
• DTXSID60317242
• 77162-56-2
•  

• Inchi： 1S/C12H20N4O2/c17-16(18)12-13-6-11-15(12)10-5-4-9-14-7-2-1-3-8-14/h6,11H,1-5,7-10H2
• InChI Key： DKEMAQWBGGBAKM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=NC=CN1CCCCN1CCCCC1)=O

Computed Properties

• Exact Mass: 252.1588
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 64.2
• LogP: 2.51850